Cas no 38434-35-4 (1-(2-bromoethyl)-2,3-dihydro-1H-indene)

• Product Name: 1-(2-bromoethyl)-2,3-dihydro-1H-indene
• CAS No: 38434-35-4
• MF: C₁₁H₁₃Br
• MW: 225.124922513962
• MDL: MFCD30260579
• CID: 4650477
• PubChem ID: 12322868
• Update Time: 2025-05-26

1-(2-bromoethyl)-2,3-dihydro-1H-indene Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromoethyl)-2,3-dihydro-1H-indene

• MDL： MFCD30260579
• Inchi： 1S/C11H13Br/c12-8-7-10-6-5-9-3-1-2-4-11(9)10/h1-4,10H,5-8H2
• InChI Key： BUOUZXCRZVKJNT-UHFFFAOYSA-N
• SMILES： BrCCC1C2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 224.02006g/mol
• Monoisotopic Mass: 224.02006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 1-(2-bromoethyl)-2,3-dihydro-1H-indene

Introduction to 1-(2-bromoethyl)-2,3-dihydro-1H-indene (CAS No. 38434-35-4)

1-(2-bromoethyl)-2,3-dihydro-1H-indene, identified by the Chemical Abstracts Service Number (CAS No.) 38434-35-4, is a significant compound in the realm of organic chemistry and pharmaceutical research. This bicyclic aromatic structure features a bromoethyl substituent at the 1-position of the indene ring system, making it a versatile intermediate in synthetic chemistry and a potential precursor for various bioactive molecules.

The molecular framework of 1-(2-bromoethyl)-2,3-dihydro-1H-indene consists of a fused benzene and cyclopentane ring system, with the bromoethyl group introducing reactivity that can be exploited in nucleophilic substitution reactions. This structural motif has garnered attention due to its potential applications in medicinal chemistry, particularly in the development of novel therapeutic agents.

In recent years, the exploration of indene derivatives has expanded considerably, driven by their unique electronic properties and biological activities. The presence of the bromoethyl group enhances the compound's utility as a building block for more complex molecules. Researchers have leveraged this reactivity to synthesize derivatives with enhanced binding affinity to biological targets, including enzymes and receptors.

One of the most compelling aspects of 1-(2-bromoethyl)-2,3-dihydro-1H-indene is its role in constructing heterocyclic compounds, which are prevalent in many pharmacologically active substances. The indene core is particularly interesting because it can be modified at multiple positions to create diverse chemical entities. For instance, functionalization at the 2- and 3-positions allows for the introduction of additional substituents that can modulate pharmacokinetic properties or enhance target specificity.

Recent studies have highlighted the importance of 1-(2-bromoethyl)-2,3-dihydro-1H-indene in the synthesis of small-molecule inhibitors targeting metabolic pathways associated with diseases such as cancer and inflammation. The bromoethyl group serves as a handle for further derivatization, enabling chemists to attach pharmacophores that interact with specific biological mechanisms. This flexibility has made it a valuable tool in drug discovery programs aimed at identifying novel therapeutics.

The compound's reactivity also makes it useful in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are fundamental transformations in modern organic synthesis. These reactions allow for the efficient construction of carbon-carbon bonds, facilitating the assembly of complex molecular architectures. By incorporating 1-(2-bromoethyl)-2,3-dihydro-1H-indene into these protocols, chemists can access a wide range of derivatives with tailored properties.

In addition to its synthetic utility, 1-(2-bromoethyl)-2,3-dihydro-1H-indene has been investigated for its potential role in materials science. The indene moiety contributes to electronic characteristics that are attractive for applications in organic electronics, such as light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The bromoethyl substituent further enhances processability, making it easier to incorporate into thin-film devices.

The pharmaceutical industry has shown particular interest in indene derivatives due to their structural similarity to natural products known for their biological activity. For example, derivatives of indene have been explored as potential antimicrobial agents and as modulators of neurotransmitter systems. The ability to modify the indene core at multiple positions allows for fine-tuning of biological activity, leading to compounds with improved efficacy and reduced side effects.

Advances in computational chemistry have further accelerated the discovery and optimization of 1-(2-bromoethyl)-2,3-dihydro-1H-indene derivatives. Molecular modeling techniques enable researchers to predict binding modes and affinity for biological targets with high accuracy. This has allowed for the rapid design of analogs with enhanced properties, reducing the time required for hit-to Lead identification in drug development pipelines.

The synthesis of 1-(2-bromoethyl)-2,3-dihydro-1H-indene itself presents an interesting challenge due to its strained ring system. Traditional methods often involve multi-step sequences that require careful control of reaction conditions to avoid unwanted side products. However, recent innovations in synthetic methodology have streamlined these processes, making it more accessible for both academic and industrial applications.

Future research directions may focus on exploring new synthetic routes that improve yield and selectivity while reducing environmental impact. Green chemistry principles are increasingly being applied to develop more sustainable methods for producing complex molecules like 1-(2-bromoethyl)-2,3-dihydro-1H-indene. This includes using catalytic systems that minimize waste and employing energy-efficient reaction conditions.

The versatility of 1-(2-bromoethyl)-2,3-dihydro-1H-indene as a scaffold for drug discovery is expected to continue driving innovation in medicinal chemistry. Its unique structural features offer opportunities for designing molecules with novel mechanisms of action. As our understanding of biological pathways grows more sophisticated, so too will our ability to exploit this compound's potential.

In conclusion, 1-(2-bromoethyl)-2,3-dihydro-1H-indene (CAS No. 38434-35-4) represents a valuable asset in synthetic chemistry and pharmaceutical research. Its reactivity and structural features make it an ideal candidate for generating diverse bioactive compounds. With ongoing advancements in synthetic methodologies and computational tools, this compound is poised to play an important role in future drug development efforts.